Cas no 77079-04-0 (1,3-Cyclopentadiene, 1-methoxy-)
77079-04-0 structure
Product name:1,3-Cyclopentadiene, 1-methoxy-
1,3-Cyclopentadiene, 1-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclopentadiene, 1-methoxy-
- 1-methoxycyclopenta-1,3-diene
- methoxycyclopentadiene
- 77079-04-0
- DTXSID40448664
-
- Inchi： InChI=1S/C6H8O/c1-7-6-4-2-3-5-6/h2-4H,5H2,1H3
- InChI Key： KLZWUTJBIYIMMK-UHFFFAOYSA-N
- SMILES： COC1=CC=CC1
Computed Properties
- Exact Mass: 96.05754
- Monoisotopic Mass: 96.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1,3-Cyclopentadiene, 1-methoxy- Related Literature
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Christophe Morell,Paul W. Ayers,André Grand,Soledad Gutiérrez-Oliva,Alejandro Toro-Labbé Phys. Chem. Chem. Phys. 2008 10 7239
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2. 863. Isodrin in the Diels–Alder reactionK. Mackenzie J. Chem. Soc. 1965 4646
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3. A simple approach to the bicyclo[5.3.1]undecane system present in taxanesGoutam Saha,Atashi Karpha,Supti Saha Roy,Subrata Ghosh J. Chem. Soc. Perkin Trans. 1 1992 1587
77079-04-0 (1,3-Cyclopentadiene, 1-methoxy-) Related Products
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